N-(3-Acetyl-2-methyl-1-tosyl-1H-indol-5-yl)-4-methylbenzenesulfonamide
N-(3-Acetyl-2-methyl-1-tosyl-1H-indol-5-yl)-4-methylbenzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
331652-72-3
VCID:
VC0400071
InChI:
InChI=1S/C25H24N2O5S2/c1-16-5-10-21(11-6-16)33(29,30)26-20-9-14-24-23(15-20)25(19(4)28)18(3)27(24)34(31,32)22-12-7-17(2)8-13-22/h5-15,26H,1-4H3
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=C3C(=O)C)C)S(=O)(=O)C4=CC=C(C=C4)C
Molecular Formula:
C25H24N2O5S2
Molecular Weight:
496.6g/mol
N-(3-Acetyl-2-methyl-1-tosyl-1H-indol-5-yl)-4-methylbenzenesulfonamide
CAS No.: 331652-72-3
Main Products
VCID: VC0400071
Molecular Formula: C25H24N2O5S2
Molecular Weight: 496.6g/mol
| CAS No. | 331652-72-3 |
|---|---|
| Product Name | N-(3-Acetyl-2-methyl-1-tosyl-1H-indol-5-yl)-4-methylbenzenesulfonamide |
| Molecular Formula | C25H24N2O5S2 |
| Molecular Weight | 496.6g/mol |
| IUPAC Name | N-[3-acetyl-2-methyl-1-(4-methylphenyl)sulfonylindol-5-yl]-4-methylbenzenesulfonamide |
| Standard InChI | InChI=1S/C25H24N2O5S2/c1-16-5-10-21(11-6-16)33(29,30)26-20-9-14-24-23(15-20)25(19(4)28)18(3)27(24)34(31,32)22-12-7-17(2)8-13-22/h5-15,26H,1-4H3 |
| Standard InChIKey | CVIUWNNNZFYDOF-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=C3C(=O)C)C)S(=O)(=O)C4=CC=C(C=C4)C |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=C3C(=O)C)C)S(=O)(=O)C4=CC=C(C=C4)C |
| PubChem Compound | 1137603 |
| Last Modified | Nov 11 2021 |
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